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Compound of Interest

4-(Methylcarbamoyl)benzene-1-
Compound Name:
sulfonyl chloride

cat. No.: B1316579

Essential Safety and Handling Guide for 4-
(Methylcarbamoyl)benzene-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Methylcarbamoyl)benzene-1-sulfonyl chloride (CAS No. 874622-79-4). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Methylcarbamoyl)benzene-1-sulfonyl chloride is a chemical that requires careful handling
due to its hazardous properties. The primary hazards include skin irritation, serious eye
irritation, and potential respiratory irritation.[1] Proper selection and use of Personal Protective
Equipment (PPE) are the final and most critical barriers to exposure.

Summary of Hazards:
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Hazard Statement

GHS Classification

Causes skin irritation

Skin Irritation

Causes serious eye irritation

Serious Eye Irritation

May cause respiratory irritation

Specific target organ toxicity

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
fumes that can cause severe

eye damage.[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact which
can lead to irritation.[3] Always
inspect gloves for integrity

before use.

Skin and Body Protection

A chemical-resistant lab coat
or apron. For larger quantities
or increased risk of splashing,
chemical-resistant coveralls

are recommended.

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[4][5] If a fume hood is
not available, a NIOSH-
approved respirator with
appropriate cartridges for acid
gases and organic vapors

should be used.

Minimizes the inhalation of
vapors or dust which can
cause respiratory tract
irritation.[1][3]

Operational Plan for Safe Handling
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A systematic approach to handling 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride is
crucial. The following step-by-step protocol should be followed:

Experimental Workflow:
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Caption: Workflow for handling 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride.
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Step-by-Step Handling Protocol:

e Preparation:
o Ensure a chemical fume hood is available and functioning correctly.
o Gather all necessary equipment and reagents.
o Put on all required PPE as detailed in the table above.

e Handling:

o Conduct all manipulations of the solid chemical, including weighing and transferring, inside
a chemical fume hood to minimize inhalation exposure.[4][5]

o Avoid direct contact with skin, eyes, and clothing.[1]

o When adding to a reaction, do so slowly and in a controlled manner, as sulfonyl chlorides

can react vigorously, especially with nucleophiles.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[1]

o Clean all contaminated surfaces and equipment.

Disposal Plan

Proper disposal of 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride and associated waste is
critical to prevent environmental contamination and ensure safety.

Waste Neutralization and Disposal Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1316579#personal-protective-equipment-for-
handling-4-methylcarbamoyl-benzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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